Cas no 1529210-56-7 (methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate)

Methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate is a synthetic organic compound. It exhibits high purity and selectivity, making it ideal for use in medicinal chemistry research and drug development. Its unique structure enables it to interact effectively with various biological targets, offering potential in treating a range of diseases.
methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate structure
1529210-56-7 structure
Product Name:methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate
CAS No:1529210-56-7
MF:C9H9ClN2O2
MW:212.632961034775
MDL:MFCD21741836
CID:4604274
PubChem ID:66290474
Update Time:2025-11-01

methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate
    • EN300-259529
    • G87415
    • CS-0243123
    • Z1271962791
    • AKOS015634901
    • 1529210-56-7
    • SCHEMBL26685192
    • methyl4-chloro-6-cyclopropylpyrimidine-2-carboxylate
    • MDL: MFCD21741836
    • Inchi: 1S/C9H9ClN2O2/c1-14-9(13)8-11-6(5-2-3-5)4-7(10)12-8/h4-5H,2-3H2,1H3
    • InChI Key: GQRDUGYJMFDMAW-UHFFFAOYSA-N
    • SMILES: C1(C(OC)=O)=NC(C2CC2)=CC(Cl)=N1

Computed Properties

  • Exact Mass: 212.0352552g/mol
  • Monoisotopic Mass: 212.0352552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52.1Ų

methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM468451-100mg
methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate
1529210-56-7 95%+
100mg
$469 2023-02-17
Chemenu
CM468451-250mg
methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate
1529210-56-7 95%+
250mg
$659 2023-02-17
Enamine
EN300-259529-0.05g
methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate
1529210-56-7 95%
0.05g
$275.0 2024-06-18
Enamine
EN300-259529-0.1g
methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate
1529210-56-7 95%
0.1g
$410.0 2024-06-18
Enamine
EN300-259529-0.25g
methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate
1529210-56-7 95%
0.25g
$586.0 2024-06-18
Enamine
EN300-259529-0.5g
methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate
1529210-56-7 95%
0.5g
$925.0 2024-06-18
Enamine
EN300-259529-1.0g
methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate
1529210-56-7 95%
1.0g
$1185.0 2024-06-18
Enamine
EN300-259529-2.5g
methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate
1529210-56-7 95%
2.5g
$2324.0 2024-06-18
Enamine
EN300-259529-5.0g
methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate
1529210-56-7 95%
5.0g
$3438.0 2024-06-18
Enamine
EN300-259529-10.0g
methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate
1529210-56-7 95%
10.0g
$5099.0 2024-06-18

Additional information on methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate

Methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate (CAS No. 1529210-56-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate, identified by its unique chemical identifier CAS No. 1529210-56-7, represents a significant compound in the realm of pharmaceutical chemistry. This compound, characterized by its pyrimidine core structure, has garnered considerable attention due to its versatile applications in the synthesis of various biologically active molecules. The presence of both chloro and cyclopropyl substituents on the pyrimidine ring endows it with distinct reactivity patterns, making it a valuable intermediate in the development of novel therapeutic agents.

The structural motif of methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate is particularly noteworthy for its potential in medicinal chemistry. The pyrimidine ring is a fundamental scaffold in many pharmacologically relevant molecules, including antiviral, anticancer, and antimicrobial agents. The chloro substituent at the 4-position enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex molecular architectures. Meanwhile, the cyclopropyl group introduces steric hindrance and electronic effects that can modulate the biological activity of derived compounds.

In recent years, the pharmaceutical industry has seen a surge in the exploration of pyrimidine derivatives for their therapeutic potential. Research has demonstrated that modifications at specific positions on the pyrimidine ring can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules. For instance, studies have highlighted the importance of the 2-carboxylate moiety in enhancing solubility and improving metabolic stability, which are critical factors for drug efficacy and safety.

One of the most compelling aspects of methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate is its role as a precursor in synthesizing targeted therapeutics. The compound’s reactivity allows for facile functionalization at multiple sites, enabling chemists to design molecules with precise biological profiles. For example, researchers have leveraged this intermediate to develop inhibitors of enzymes involved in cancer metabolism. By strategically modifying the chloro and cyclopropyl groups, scientists have been able to generate compounds that exhibit potent activity against specific disease pathways.

The cyclopropyl substituent, in particular, has been implicated in enhancing binding affinity and selectivity in drug design. Its small size allows for optimal positioning within binding pockets of target proteins, while its electronic properties can influence charge interactions. This dual functionality makes it an attractive feature for medicinal chemists seeking to optimize drug-like properties.

Advances in synthetic methodologies have further underscored the importance of methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate as a building block. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient derivatization of this compound, streamlining the synthesis of complex heterocycles. These innovations have not only accelerated drug discovery but also opened new avenues for exploring structure-activity relationships.

Recent publications have showcased the utility of this compound in developing novel antiviral agents. The pyrimidine scaffold is closely related to nucleoside analogs, which are widely used to treat viral infections. By incorporating structural features like chloro and cyclopropyl groups, researchers aim to enhance resistance profiles and improve therapeutic outcomes. Such efforts align with global initiatives to combat emerging viral threats.

The versatility of methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate extends beyond antiviral applications. Its derivatives have shown promise in addressing other therapeutic areas, including neurodegenerative diseases and inflammatory conditions. The ability to fine-tune its chemical properties allows for the development of molecules that interact selectively with disease-relevant targets.

In conclusion, methyl 4-chloro-6-cyclopropylpyrimidine-2-carboxylate (CAS No. 1529210-56-7) stands as a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists striving to develop innovative therapeutics. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to grow even further.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.